molecular formula C17H14N2O2 B8776557 Carbamic acid, (cyanomethyl)-, 9H-fluoren-9-ylmethyl ester CAS No. 117087-82-8

Carbamic acid, (cyanomethyl)-, 9H-fluoren-9-ylmethyl ester

Cat. No.: B8776557
CAS No.: 117087-82-8
M. Wt: 278.30 g/mol
InChI Key: ILGODYPXOOMTJJ-UHFFFAOYSA-N
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Description

Carbamic acid, (cyanomethyl)-, 9H-fluoren-9-ylmethyl ester is a useful research compound. Its molecular formula is C17H14N2O2 and its molecular weight is 278.30 g/mol. The purity is usually 95%.
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Properties

CAS No.

117087-82-8

Molecular Formula

C17H14N2O2

Molecular Weight

278.30 g/mol

IUPAC Name

9H-fluoren-9-ylmethyl N-(cyanomethyl)carbamate

InChI

InChI=1S/C17H14N2O2/c18-9-10-19-17(20)21-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,16H,10-11H2,(H,19,20)

InChI Key

ILGODYPXOOMTJJ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NCC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Aminoacetonitrile HCL salt (1 mmol (92.53 mg)) is dissolved in DMF 2 ml and DIEA 2 mmol 0.35 ml. Then Fmoc-Succinimidyl dicarbonate 1.1 mmol, (350 mg) is added and the reaction allowed to proceed overnight. Water and diluted HCL is added to bring the pH to 2. The product is extracted 3 times with ethylacetate and dried over Na2SO4 to yield Fmoc-NH—CH2—CN. 1 mmol of the Fmoc-NH—CH2—CN (278 mg) is dissolved in 2 ml of anhydrous methanol bubbled with HCl gas. The reaction is kept at 0° C. for 40 hrs (Voss and Gerlach Helv. Chim. Acta (1983) 66: 2294) to yield the desired Fmoc-glycine orthotrimethylester (Fmoc-NH—CH2—C(OCH3)3).
Quantity
92.53 mg
Type
reactant
Reaction Step One
Name
Quantity
2 mL
Type
solvent
Reaction Step One
Name
Quantity
0.35 mL
Type
reactant
Reaction Step Two
Name
Fmoc-Succinimidyl dicarbonate
Quantity
350 mg
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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